Cas no 10578-79-7 (N4-Methylcytidine)

N4-Methylcytidine Properties

Names and Identifiers

• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(methylamino)pyrimidin-2-one
• Cytidine, N-methyl-
• N4-Methylcytidine
• 4-N-Methylcytidine
• AC1L2QU4
• AR-1I3429
• CTK0H8883
• N(4)-Methylcytidine
• N4-Methyl-cytidin
• N4-methyl-cytidine
• SureCN157772
• 4-Methylcytidine
• NSC 518744
• AC-32336
• N-4-Methylcytidine
• 1-((2R,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
• DTXSID20147340
• BP-58621
• A848545
• CHEBI:178090
• SCHEMBL157772
• DS-6291
• AKOS016011534
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(methylamino)pyrimidin-2-one
• 10578-79-7
• DTXCID5069831
• n-methylcytidine
• A11334
• DTXCID40270427
• DTXSID80319304
• Cytidine, N(4)-methyl-
• 13491-42-4
• DB-308992
• +Expand

• MDL： MFCD23701766
• InChIKey： LZCNWAXLJWBRJE-ZOQUXTDFSA-N
• Inchi： InChI=1S/C10H15N3O5/c1-11-6-2-3-13(10(17)12-6)9-8(16)7(15)5(4-14)18-9/h2-3,5,7-9,14-16H,4H2,1H3,(H,11,12,17)/t5-,7-,8-,9-/m1/s1
• SMILES： O=C1N=C(NC)C=CN1[C@@H]2O[C@H](CO)[C@@H](O)[C@H]2O

Computed Properties

• Exact Mass: 257.10125
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.10117059g/mol
• Heavy Atom Count: 18
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.62
• Boiling Point: 504.2°C at 760 mmHg
• Melting Point: 202-203 ºC (ethanol )
• Solubility: Slightly soluble (26 g/l) (25 º C),
• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),